Cas no 29850-96-2 (Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-)
29850-96-2 structure
Product Name:Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-
Benzeneacetonitrile, a-butyl-a-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-
- 2-phenyl-2-propan-2-ylhexanenitrile
- 2-Isopropyl-2-phenylhexannitril
- 2-phenyl-2-(propan-2-yl)hexanenitrile
- AC1L5PHV
- AC1Q4QNT
- AG-J-66061
- AR-1E4832
- CTK4G3912
- NSC129384
- 29850-96-2
- DTXSID50299306
- NSC-129384
-
- Inchi: 1S/C15H21N/c1-4-5-11-15(12-16,13(2)3)14-9-7-6-8-10-14/h6-10,13H,4-5,11H2,1-3H3
- InChI Key: HRTKNUQTLBTMOK-UHFFFAOYSA-N
- SMILES: N#CC(C1C=CC=CC=1)(CCCC)C(C)C
Computed Properties
- Exact Mass: 215.16753
- Monoisotopic Mass: 215.167399674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Benzeneacetonitrile, a-butyl-a-(1-methylethyl)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
29850-96-2 (Benzeneacetonitrile, a-butyl-a-(1-methylethyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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